Cas no 494773-69-2 (1-Bromo-2-(cyclopentyloxy)benzene)

1-Bromo-2-(cyclopentyloxy)benzene is a brominated aromatic compound featuring a cyclopentyl ether substituent. This structurally versatile intermediate is valuable in organic synthesis, particularly in cross-coupling reactions such as Suzuki or Buchwald-Hartwig aminations, where the bromo group serves as a reactive handle for further functionalization. The cyclopentyloxy moiety enhances steric and electronic properties, influencing reactivity and selectivity in target transformations. Its stability under standard conditions and compatibility with diverse reaction conditions make it a practical choice for pharmaceutical and agrochemical research. The compound is typically supplied with high purity, ensuring reliable performance in synthetic applications. Proper handling requires standard precautions for brominated aromatics.
1-Bromo-2-(cyclopentyloxy)benzene structure
494773-69-2 structure
Product Name:1-Bromo-2-(cyclopentyloxy)benzene
CAS No:494773-69-2
MF:C11H13BrO
MW:241.124322652817
CID:1086042
PubChem ID:21914403
Update Time:2025-10-29

1-Bromo-2-(cyclopentyloxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-2-(cyclopentyloxy)benzene
    • 1-bromo-2-cyclopentyloxybenzene
    • ZDVBXRWKMPYOEL-UHFFFAOYSA-N
    • CS-0208667
    • G10167
    • DA-29696
    • 494773-69-2
    • 1-bromo-2-cyclopentoxy-benzene
    • DTXSID80620003
    • MFCD09950866
    • AKOS000196737
    • BS-28754
    • SCHEMBL1926850
    • MDL: MFCD09950866
    • Inchi: 1S/C11H13BrO/c12-10-7-3-4-8-11(10)13-9-5-1-2-6-9/h3-4,7-9H,1-2,5-6H2
    • InChI Key: ZDVBXRWKMPYOEL-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1OC1CCCC1

Computed Properties

  • Exact Mass: 240.01500
  • Monoisotopic Mass: 240.01498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 291.3±13.0 °C at 760 mmHg
  • Flash Point: 123.7±5.8 °C
  • PSA: 9.23000
  • LogP: 3.77050
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Bromo-2-(cyclopentyloxy)benzene Security Information

1-Bromo-2-(cyclopentyloxy)benzene Customs Data

  • HS CODE:2909309090
  • Customs Data:

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Bromo-2-(cyclopentyloxy)benzene Pricemore >>

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